ethyl 4-[5-(3-amino-2-cyano-3-thioxo-1-propen-1-yl)-2-furyl]benzoate

• IUPAC Name: ethyl 4-[5-[(E)-3-amino-2-cyano-3-sulfanylideneprop-1-enyl]furan-2-yl]benzoate
• InChI: InChI=1S/C17H14N2O3S/c1-2-21-17(20)12-5-3-11(4-6-12)15-8-7-14(22-15)9-13(10-18)16(19)23/h3-9H,2H2,1H3,(H2,19,23)/b13-9+
• InChI Key: UZHBMQLDZIHGJL-UKTHLTGXSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C(C#N)C(=S)N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/C(=S)N
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol

Description

Ethyl 4-[5-(3-amino-2-cyano-3-thioxo-1-propen-1-yl)-2-furyl]benzoate is a compound with various interesting properties and applications. The research focuses on different aspects of this compound, including its synthesis, molecular structure, chemical reactions, and physical and chemical properties.

Synthesis Analysis

• Koca et al. (2014) detailed the synthesis of a related compound, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate, using ammonium thiocyanate and ethyl 3-aminobut-2-enoate, characterized by various spectroscopic methods (Koca, Sert, Gümüş, Kani, & Çırak, 2014).
• Sunthankar et al. (1993) synthesized potential metabolites of a related compound, providing insights into the synthesis pathways and chemical transformations of such compounds (Sunthankar, Berlin, Nelson, Thorne, Geno, Archer, Rolf, & Bartels, 1993).

Molecular Structure Analysis

• The molecular structure of similar compounds has been analyzed using various spectroscopic techniques, including IR, Raman, NMR, and X-ray diffraction, as described by Koca et al. (2014). Such studies provide valuable insights into the geometric parameters and vibrational frequencies of these compounds (Koca et al., 2014).

Chemical Reactions and Properties

• The compound synthesized by Koca et al. (2014) was characterized for its vibrational spectra, and theoretical frequencies and geometric parameters were calculated, offering insights into the chemical behavior of similar compounds (Koca et al., 2014).

Physical Properties Analysis

• The physical properties of similar compounds, such as solvate formation, crystal structure, and phase behavior, are crucial for understanding their potential applications. The research by Koca et al. (2014) and others provides a foundation for this understanding (Koca et al., 2014).

Chemical Properties Analysis

• The chemical properties, including reactivity, stability, and interaction with other compounds, are essential for potential applications in various fields. The work by Sunthankar et al. (1993) and others contributes to the knowledge of these aspects (Sunthankar et al., 1993).

Mechanism of Action

If the compound is a drug or a biologically active compound, this would involve a discussion of how the compound interacts with biological systems to produce its effects.